5-Fluoropyridine-2,3-diamine

• IUPAC Name: 5-fluoropyridine-2,3-diamine
• InChI: InChI=1S/C5H6FN3/c6-3-1-4(7)5(8)9-2-3/h1-2H,7H2,(H2,8,9)
• InChI Key: MGBUJACQIBNLAU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1N)N)F
• Molecular Formula: C5H6FN3
• DSSTOX Substance ID: DTXSID70624479
• Molecular Weight: 127.12 g/mol
• CAS No.: 212268-13-8

Description

5-Fluoropyridine-2,3-diamine is a useful research compound. Its molecular formula is C5H6FN3 and its molecular weight is 127.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Medical Imaging Applications

• Fluorine-18 labeled fluoropyridines, including compounds related to 5-fluoropyridine-2,3-diamine, are increasingly used in medical imaging, particularly in Positron Emission Tomography (PET). The introduction of fluorine into the pyridine ring enhances imaging capabilities, although challenges in stability remain (Carroll et al., 2007).

Catalysis and Chemical Synthesis

• This compound derivatives have been investigated for their potential in catalyst-free amination reactions. These reactions are crucial for the synthesis of various chemical compounds, indicating the broad utility of this compound in organic synthesis (Abel et al., 2015).

NMR Spectroscopy in Drug Monitoring

• This compound and related compounds have been used in Nuclear Magnetic Resonance (NMR) studies to monitor the metabolism of drugs in vivo. This application showcases its potential in pharmaceutical research, particularly in understanding drug behavior in biological systems (Stevens et al., 1984).

Synthesis of Fluorinated Pyridines

• Research on the synthesis of various fluorinated pyridines, including those related to this compound, highlights its versatility in chemical synthesis. These fluorinated pyridines are essential in developing new compounds for various applications, including pharmaceuticals (Hand & Baker, 1989).

Chemical Reactivity Studies

• Studies on the chemoselective functionalization of halopyridines related to this compound have provided insights into the reactivity and potential applications of these compounds in synthetic chemistry (Stroup et al., 2007).

Safety and Hazards

The safety information for 5-Fluoropyridine-2,3-diamine includes a GHS07 pictogram and a warning signal word. The hazard statements include H302, and the precautionary statements include P280-P305+P351+P338.

Future Directions

The inclusion of fluorine atoms or a heterocyclic moiety into drug structures is a recurrent motif in medicinal chemistry. The combination of these two features is constantly appearing in new molecular entities with various biological activities. This is demonstrated by the increasing number of newly synthesized fluorinated heterocyclic compounds among the FDA-approved drugs.

Synthesis routes and methods I

Procedure details

The HCl salt of 3-azido-5-fluoropyridin-2-amine (1.90 g, 10.0 mmol) was dissolved in tetrahydrofuran (100 mL) and treated with MP-Carbonate (Argonaut, 11.5 g). After 1 h, the mixture was filtered, rinsed with more tetrahydrofuran, and concentrated. This residue was dissolved in ethanol (50 mL), purged with argon, and 10% palladium on carbon was added (0.15 g). Hydrogen was introduced (1 atm) and the reaction stirred until complete. The catalyst was filtered and the solvent evaporated from the filtrate to give the title compound (1.18 g). MS 128.0 (M+1)

Synthesis routes and methods II

Procedure details

A suspension of 5-fluoro-3-nitro-2-pyridinamine (561 mg, 3.573 mmol) in ethanol (100 ml) was treated with added 10% Pd/C (100 mg) and the mixture was then stirred at rt under 1 atmosphere of hydrogen for 5 h. The reaction mixture was then filtered through a thin pad of Celite, washing through with EtOH (500 ml). The filtrate was evaporated to give the desired product as a grey solid (435 mg, 96%).